Cas no 1806789-67-2 (2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1806789-67-2
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4855315
• Update Time: 2025-06-25

2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-5(2-9)6(7(10)11)3-13-8(4)12/h3,7H,2H2,1H3,(H2,12,13)
• InChI Key： QMIWYCQXAQMLJY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine

Professional Introduction to 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806789-67-2)

2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine, identified by its CAS number 1806789-67-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of both amino and chloromethyl substituents, along with a difluoromethyl group, endows the molecule with unique chemical properties that are highly valuable in drug discovery and development.

The compound's structure is characterized by a nitrogen-containing ring system, which is a common motif in many pharmacologically active agents. The amino group at the 2-position and the chloromethyl group at the 4-position provide reactive sites for further functionalization, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group at the 5-position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic profile.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyridine scaffold exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of substituents in 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of an amino group and a chloromethyl group allows for facile coupling with other biomolecules, such as peptides and carbohydrates, through reductive amination or nucleophilic addition reactions. This capability is particularly useful in designing targeted therapies that require specific molecular interactions.

The influence of the difluoromethyl group on the compound's properties cannot be overstated. This moiety is known to improve binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. In fact, numerous drugs on the market today incorporate difluoromethylation as a strategy to enhance their pharmacological efficacy. The presence of this group in 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine suggests that it may exhibit similar advantages when incorporated into drug candidates.

The synthesis of 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a pyridine precursor, followed by selective substitution at key positions to introduce the desired substituents. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity.

The compound's reactivity also makes it an attractive scaffold for medicinal chemists seeking to develop new inhibitors or modulators of enzymatic pathways. For instance, the amino group can be used to form hydrogen bonds with amino acid residues in protein targets, while the chloromethyl group can engage in covalent or non-covalent interactions depending on the context. This dual functionality allows for fine-tuning of binding properties to achieve optimal drug-like characteristics.

In recent research, there have been notable findings regarding the biological activity of related pyridine derivatives. Studies have shown that certain modifications near the nitrogen atom can significantly alter receptor binding affinity and selectivity. Given these findings, it is reasonable to hypothesize that 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine may exhibit similar behavior when tested against relevant biological targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals and specialty chemicals. For example, derivatives of this molecule could be designed to interact with plant growth regulators or pest enzymes, offering new solutions for crop protection and yield enhancement.

The chemical stability and handling requirements of 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine are also important considerations for researchers working with it. While it does not pose significant hazards under standard laboratory conditions, proper safety protocols should always be followed to ensure safe handling and storage. These include using personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from incompatible substances.

In conclusion, 2-Amino-4-(chloromethyl)-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806789-67-2) is a multifaceted compound with considerable potential in pharmaceutical research and development. Its unique structural features—particularly the presence of an amino group, a chloromethyl group, and a difluoromethyl group—make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on pyridine derivatives further underscores its significance as a building block for novel therapeutic agents.